Cas no 2229484-28-8 (1-(1-methyl-1H-imidazol-2-yl)methylcyclopropan-1-ol)

• Product Name: 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropan-1-ol
• CAS No: 2229484-28-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6589191
• PubChem ID: 165751906
• Update Time: 2025-06-14

1-(1-methyl-1H-imidazol-2-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropan-1-ol
• 1-[(1-methyl-1H-imidazol-2-yl)methyl]cyclopropan-1-ol
• EN300-1796901
• 2229484-28-8

• Inchi： 1S/C8H12N2O/c1-10-5-4-9-7(10)6-8(11)2-3-8/h4-5,11H,2-3,6H2,1H3
• InChI Key： WGBMCEKCJBPTFZ-UHFFFAOYSA-N
• SMILES： OC1(CC2=NC=CN2C)CC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropan-1-ol (CAS No. 2229484-28-8)

In the realm of organic chemistry and pharmaceutical research, 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropan-1-ol (CAS No. 2229484-28-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its imidazole and cyclopropanol moieties, is a subject of interest for researchers exploring novel bioactive molecules. The presence of the methylimidazole group enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 2229484-28-8 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. Its molecular structure, featuring a cyclopropane ring substituted with a hydroxyl group and a 1-methyl-1H-imidazol-2-yl methyl group, offers intriguing possibilities for drug design. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics, given the imidazole ring's prevalence in biologically active compounds.

Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of compounds like 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropan-1-ol. With the rise of machine learning in predicting molecular properties, this compound's structural features are being analyzed for their drug-likeness and binding affinity. Questions such as "What are the applications of imidazole derivatives in medicine?" or "How does cyclopropanol enhance molecular stability?" are frequently searched, reflecting growing curiosity in this niche.

From a synthetic perspective, the compound's cyclopropanol component is noteworthy. Cyclopropane rings are known for their ring strain, which can influence reactivity and metabolic stability. This makes CAS 2229484-28-8 a candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Additionally, the imidazole ring's ability to participate in hydrogen bonding and coordination chemistry opens doors for its use in catalysis and material science.

Environmental and green chemistry considerations are also relevant. As the pharmaceutical industry shifts toward sustainable synthesis, researchers are evaluating the compound's eco-friendly production methods. Searches like "How to synthesize imidazole derivatives sustainably?" or "Green chemistry approaches for cyclopropanol synthesis" align with these concerns. The compound's potential for low-toxicity intermediates further supports its appeal in green manufacturing.

In summary, 1-(1-methyl-1H-imidazol-2-yl)methylcyclopropan-1-ol (CAS No. 2229484-28-8) represents a fascinating intersection of organic synthesis, drug discovery, and sustainable chemistry. Its structural complexity and versatility make it a compelling subject for ongoing research, particularly in the context of AI-aided molecular design and environmentally conscious practices. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in advancing innovative chemical solutions.